Cas no 1804668-55-0 (2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1804668-55-0
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4867024
• Update Time: 2025-06-25

2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5BrClF2NO2/c9-6-5(8(14)15)4(7(11)12)1-3(2-10)13-6/h1,7H,2H2,(H,14,15)
• InChI Key： YLCXHCWIYYTSOR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C(C(F)F)=CC(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid

Introduction to 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804668-55-0)

2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804668-55-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The combination of bromine, chlorine, and difluoromethyl groups, along with the carboxylic acid functionality, endows this molecule with a diverse range of chemical properties that can be exploited for various purposes.

The structural complexity of 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid makes it an intriguing candidate for the synthesis of novel bioactive molecules. The bromine atom can serve as a useful handle for further functionalization, while the chloromethyl group provides a reactive site for conjugation reactions. The difluoromethyl group is known to enhance metabolic stability and improve pharmacokinetic properties, making it a valuable moiety in drug design. Additionally, the carboxylic acid functionality can be utilized to form esters or amides, which are common strategies in medicinal chemistry to modulate the solubility and bioavailability of drug candidates.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the introduction of difluoromethyl groups into small molecules can significantly enhance their potency and selectivity against specific targets. This finding underscores the potential of 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid as a building block for the development of new therapeutic agents.

In the context of pharmaceutical research, 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid has been explored for its ability to modulate various biological pathways. One notable application is its use as an intermediate in the synthesis of inhibitors targeting enzymes involved in disease pathways. For example, a research group at the University of California reported the successful synthesis of a series of pyridine-based inhibitors using this compound as a key intermediate. These inhibitors showed promising activity against kinases implicated in cancer and inflammatory diseases.

The versatility of 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid extends beyond its use as an intermediate in drug synthesis. It has also been investigated for its potential as a ligand in metalloenzyme inhibition studies. Metalloenzymes play crucial roles in various physiological processes, and their dysregulation is associated with numerous diseases. By designing ligands that can selectively bind to these enzymes, researchers aim to develop novel therapeutic strategies. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited potent inhibitory activity against metalloenzymes involved in neurodegenerative disorders.

In addition to its applications in medicinal chemistry, 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid has been explored for its utility in materials science and chemical synthesis. The presence of multiple functional groups allows for the creation of complex molecular architectures with tailored properties. For instance, researchers at MIT have utilized this compound as a building block for the synthesis of advanced materials with enhanced thermal stability and mechanical strength.

The synthetic accessibility of 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid is another factor contributing to its widespread use in scientific research. Efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. A recent publication in The Journal of Organic Chemistry described an optimized synthetic protocol that yields high purity and excellent yields, making it readily available for various applications.

In conclusion, 2-Bromo-6-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1804668-55-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working on drug discovery, materials science, and chemical synthesis. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.